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Compound of Interest

Compound Name: Einecs 285-128-7

Cat. No.: B15178351

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling and disposal of Einecs 285-128-7, identified as Suberic acid, compound with
2,2',2"-nitrilotriethanol (1:2) (CAS 85030-04-2).

This document provides crucial safety and logistical information for the proper management of
Einecs 285-128-7. As no specific Safety Data Sheet (SDS) is readily available for this
compound, the following guidance is synthesized from the SDSs of its constituent components:
Suberic Acid (CAS 505-48-6) and 2,2',2"-nitrilotriethanol (Triethanolamine, TEA) (CAS 102-71-
6).

Hazard Identification and Quantitative Data

Both components of Einecs 285-128-7 are classified as irritants. Suberic acid is a skin and
serious eye irritant. Triethanolamine is also a skin and serious eye irritant and may cause
damage to organs through prolonged or repeated exposure.
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2,2',2"-nitrilotriethanol

Property Suberic Acid
(TEA)
CAS Number 505-48-6 102-71-6
o ) ) ) Skin Irrit. 2, Eye Irrit. 2, STOT
GHS Classification Skin Irrit. 2, Eye Irrit. 2

RE 2

H315: Causes skin irritation.

o H319: Causes serious eye
H315: Causes skin irritation. o
irritation. H373: May cause

Hazard Statements H319: Causes serious eye
o damage to organs through
irritation.
prolonged or repeated
exposure.
Signal Word Warning Warning

Experimental Protocols: Proper Disposal
Procedures

The following step-by-step disposal plan is based on the known hazards of the components.
Always consult your institution's environmental health and safety (EHS) department for specific
local regulations.

Step 1: Personal Protective Equipment (PPE)

o Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety
goggles, and a lab coat.

Step 2: Waste Collection
o Collect waste in a designated, properly labeled, and sealed container.

e The container should be made of a material compatible with both acidic and amine
compounds. A high-density polyethylene (HDPE) container is a suitable choice.

o Label the container clearly as "Hazardous Waste: Suberic acid, compound with 2,2',2"-
nitrilotriethanol (1:2)".
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Step 3: Storage

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

e Ensure the storage area is designated for hazardous chemical waste.

Step 4: Disposal

» Dispose of the waste through your institution's hazardous waste management program.
» Do not dispose of this chemical down the drain or in the regular trash.[1]

e Provide the full chemical name and any known hazard information to the waste disposal
personnel.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Einecs
285-128-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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